molecular formula C27H19NO4 B5228211 3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide

3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide

Cat. No. B5228211
M. Wt: 421.4 g/mol
InChI Key: LDLWEANURRCDPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a member of the naphthamide family and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide is not fully understood. However, it has been suggested that the compound may act by inhibiting various signaling pathways involved in cancer cell growth and inflammation. It has also been suggested that the compound may act by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit the production of pro-inflammatory cytokines. Additionally, the compound has been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide in lab experiments is its potential therapeutic applications. The compound has been shown to have anticancer and anti-inflammatory properties, making it a promising candidate for further investigation. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the investigation of 3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide. One direction is to further investigate its potential use as a neuroprotective agent. Another direction is to investigate its potential use in combination with other compounds for enhanced anticancer activity. Additionally, the compound may be modified to improve its solubility and bioavailability, which may enhance its therapeutic efficacy. Further investigation is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide involves the reaction of 3-(2-oxo-2H-chromen-3-yl)benzoic acid with 2-naphthoyl chloride in the presence of a base. The reaction proceeds through an intermediate, which is then treated with methoxyamine hydrochloride to yield the final product. This method has been reported in the literature and has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

3-methoxy-N-[3-(2-oxo-2H-chromen-3-yl)phenyl]-2-naphthamide has been investigated for its potential therapeutic applications. It has been shown to have anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also been studied for its anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, it has been investigated for its potential use as a neuroprotective agent.

properties

IUPAC Name

3-methoxy-N-[3-(2-oxochromen-3-yl)phenyl]naphthalene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H19NO4/c1-31-25-16-18-8-3-2-7-17(18)14-23(25)26(29)28-21-11-6-10-19(13-21)22-15-20-9-4-5-12-24(20)32-27(22)30/h2-16H,1H3,(H,28,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDLWEANURRCDPK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=CC=CC=C2C=C1C(=O)NC3=CC=CC(=C3)C4=CC5=CC=CC=C5OC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H19NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.